Cas no 2309797-86-0 (1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea)

• Product Name: 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea
• CAS No: 2309797-86-0
• MF: C₁₉H₂₄N₂O₃S
• MW: 360.470463752747
• CID: 5356622
• Update Time: 2025-05-23

1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-3-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)urea
• 1-[(4-methoxyphenyl)methyl]-3-[(4-thiophen-3-yloxan-4-yl)methyl]urea
• 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea

• Inchi： 1S/C19H24N2O3S/c1-23-17-4-2-15(3-5-17)12-20-18(22)21-14-19(7-9-24-10-8-19)16-6-11-25-13-16/h2-6,11,13H,7-10,12,14H2,1H3,(H2,20,21,22)
• InChI Key： WSGLYCMLSRMNHY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(NCC2C=CC(=CC=2)OC)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 421
• XLogP3: 2.6
• Topological Polar Surface Area: 87.8

Additional information on 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea

Professional Introduction to Compound with CAS No. 2309797-86-0 and Product Name: 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea

The compound with the CAS number 2309797-86-0 and the product name 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes a 4-methoxyphenyl moiety, a thiophen-3-yl substituent, and an oxan-4-ylmethyl group, all of which contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of a thiophene ring in this molecule is particularly noteworthy, as thiophene derivatives have been extensively studied for their pharmacological properties. These derivatives often exhibit significant biological activity, making them valuable candidates for further investigation. The incorporation of a urea moiety further enhances the pharmacological potential of this compound, as urea-based structures are known to exhibit a wide range of biological effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in this molecule, such as the 4-methoxyphenyl group and the oxan-4-ylmethyl chain, provide a versatile platform for further chemical modification. This flexibility allows researchers to explore various structural modifications that could enhance its biological activity or improve its pharmacokinetic properties. Such modifications are crucial for developing drugs that are not only effective but also well-tolerated by patients.

In the context of current pharmaceutical research, there is a growing interest in molecules that can modulate enzyme activity and interfere with disease pathways. The structural features of 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea suggest that it may have the potential to interact with various biological targets. For instance, the urea moiety could serve as a hydrogen bond acceptor or donor, facilitating interactions with proteins or enzymes. Additionally, the presence of a thiophene ring may contribute to its ability to cross-react with biological molecules, potentially leading to novel therapeutic effects.

Recent studies have demonstrated that molecules containing thiophene derivatives often exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in this compound may contribute to these effects by allowing it to interact with key enzymes or receptors involved in disease pathways. For example, research has shown that thiophene-based compounds can inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Similarly, these compounds may interfere with signaling pathways involved in cancer cell proliferation and survival.

The development of new drugs relies heavily on advances in synthetic chemistry and molecular modeling techniques. These tools allow researchers to predict the biological activity of molecules before they are synthesized, saving time and resources. In the case of 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea, computational methods have been used to explore its potential interactions with biological targets. These studies have provided valuable insights into how this compound might function at a molecular level and have guided further experimental investigations.

One particularly promising area of research involves using this compound as a scaffold for designing more potent and selective drugs. By modifying specific parts of its structure, researchers can fine-tune its biological activity to target specific disease pathways more effectively. For instance, changes to the urea moiety could alter its ability to interact with proteins or enzymes, while modifications to the thiophene ring might enhance its binding affinity for certain receptors. Such modifications are essential for developing drugs that are both effective and minimally toxic.

The synthesis of complex molecules like 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-yl)oxan-4-ylmethyl}urea presents significant challenges due to their intricate structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have played a crucial role in these developments. These methods allow researchers to build complex structures step-by-step while maintaining high levels of control over their stereochemistry.

In conclusion, the compound with CAS number 2309797-86-0 and product name 1-(4-methoxyphenyl)methyl-3-{4-(thiophen-3-ylo)xan}-4-ylmethyl urea represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable candidate for further research into novel therapeutic agents. The presence of key motifs such as the 4-methoxyphenyl group, the thiophene ring, and the urea moiety suggests that this molecule has potential applications in modulating various disease pathways. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.